Cas no 166183-57-9 (1H-tetrazole, 1-(4-methylphenyl)-5-[(phenylmethyl)thio]-)

• Product Name: 1H-tetrazole, 1-(4-methylphenyl)-5-[(phenylmethyl)thio]-
• CAS No: 166183-57-9
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 2781154
• PubChem ID: 6483376
• Update Time: 2025-04-21

1H-tetrazole, 1-(4-methylphenyl)-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• CHEMBL390126
• 166183-57-9
• 5-benzylsulfanyl-1-(p-tolyl)tetrazole
• 1H-tetrazole, 1-(4-methylphenyl)-5-[(phenylmethyl)thio]-
• DTXSID10424319
• AKOS008345904

• Inchi： 1S/C15H14N4S/c1-12-7-9-14(10-8-12)19-15(16-17-18-19)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： QLWVGDPRSGIQJW-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC(C)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.09391764Da
• Monoisotopic Mass: 282.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.9Ų